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Introduction

PD-089828 is a potent, cell-permeable inhibitor of protein tyrosine kinases. It functions as an
ATP-competitive inhibitor of Fibroblast Growth Factor Receptor 1 (FGFR-1), Platelet-Derived
Growth Factor Receptor 3 (PDGFR-3), and Epidermal Growth Factor Receptor (EGFR).
Uniquely, it acts as a non-competitive inhibitor of the non-receptor tyrosine kinase c-Src.[1] By
targeting these key signaling molecules, PD-089828 disrupts crucial cellular processes
implicated in cancer progression, including mitogenesis, differentiation, migration, and survival.
[1] These application notes provide a summary of its activity and detailed protocols for its use in
in vitro cancer research.

Data Presentation: In Vitro Inhibitory Activity of PD-
089828

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of
PD-089828 against various molecular targets and cellular processes. This data is essential for
determining the appropriate concentration range for in vitro experiments.
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways targeted by PD-089828 and a general
workflow for assessing its in vitro efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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